Cas no 27655-95-4 (rac-5-Bromo Naproxen)

• Product Name: rac-5-Bromo Naproxen
• CAS No: 27655-95-4
• MF: C₁₄H₁₃BrO₃
• MW: 309.155223608017
• CID: 286018
• PubChem ID: 119695
• Update Time: 2025-05-21

rac-5-Bromo Naproxen Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneaceticacid, 5-bromo-6-methoxy-a-methyl-
• rac-5-Bromo Naproxen
• N-[(E)-decan-2-ylideneamino]-2,4-dinitroaniline
• JZRWXNBIQCMXSU-UHFFFAOYSA-N
• 2-(5-bromo-6-methoxynaphthalen-2-yl)propanoic acid
• EINECS 248-594-2
• ( inverted exclamation markA)-5-bromo-6-methoxy-alpha-methylnaphthalene-2-acetic acid
• FT-0663804
• 27655-95-4
• (+/-)-5-bromo-6-methoxy-alpha-methylnaphthalene-2-acetic acid
• FT-0663805
• (+)-2-(5-bromo-6-methoxy-2-naphthyl)propionic acid
• (1)-5-Bromo-6-methoxy-alpha-methylnaphthalene-2-acetic acid
• SCHEMBL4380164
• NS00050120
• (R)-5-Bromo-6-methoxy-alpha-methyl-2-naphthaleneacetic acid
• 2-(5-bromo-6-methoxy-2-naphthyl)propionic acid
• DTXSID30950307
• AE-641/00011061
• 2-Naphthaleneacetic acid, 5-bromo-6-methoxy-a-methyl-; 2-Naphthaleneacetic acid, 5-bromo-6-methoxy-a-methyl-, (+/-)- (8CI); 5-Bromo-6-methoxy-a-methyl-2-naphthaleneacetic acid; (+/-)-5-Bromo-6-methoxy-a-methyl-2-naphthaleneacetic acid; (+/-)-5-Bromonaproxen
• (S)-5-bromonaproxen
• Naproxen EP Impurity C
• (S)-5-Bromo Naproxen;(+)-Bromonaproxen

• Inchi： 1S/C14H13BrO3/c1-8(14(16)17)9-3-5-11-10(7-9)4-6-12(18-2)13(11)15/h3-8H,1-2H3,(H,16,17)
• InChI Key： JZRWXNBIQCMXSU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C=C(C=CC=21)C(C(=O)O)C)OC

Computed Properties

• Exact Mass: 308.00500
• Monoisotopic Mass: 308.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 446.2±30.0 °C at 760 mmHg
• Flash Point: 223.7±24.6 °C
• Refractive Index: 1.63
• PSA: 46.53000
• LogP: 3.79900
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

rac-5-Bromo Naproxen Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on rac-5-Bromo Naproxen

Rac-5-Bromo Naproxen: A Comprehensive Overview

Rac-5-Bromo Naproxen, identified by the CAS number 27655-95-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of naproxen, a well-known nonsteroidal anti-inflammatory drug (NSAID) widely used for its analgesic and anti-inflammatory properties. The introduction of a bromine atom at the 5-position of the naproxen molecule introduces unique chemical and biological characteristics, making it a subject of extensive research.

The structure of Rac-5-Bromo Naproxen consists of a substituted benzene ring with a bromine substituent at the para position relative to the naproxen moiety. This substitution pattern influences the compound's physical properties, such as solubility and stability, which are critical factors in drug design and formulation. Recent studies have explored the impact of this bromination on the compound's pharmacokinetics and bioavailability, providing valuable insights into its potential therapeutic applications.

In terms of synthesis, Rac-5-Bromo Naproxen can be prepared through various methods, including nucleophilic aromatic substitution and electrophilic bromination. These methods have been optimized in recent years to enhance yield and purity, ensuring that the compound meets rigorous quality standards for pharmaceutical applications. Researchers have also investigated the stereochemistry of the compound, particularly focusing on the racemic mixture (Rac), which is essential for understanding its biological activity.

The biological activity of Rac-5-Bromo Naproxen has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its potent anti-inflammatory and analgesic effects, comparable to those of naproxen but with potential advantages in terms of reduced side effects. Recent findings suggest that the bromine substitution may modulate the compound's interaction with target enzymes, such as cyclooxygenase (COX), which is central to its anti-inflammatory activity.

In addition to its pharmacological properties, Rac-5-Bromo Naproxen has shown promise in other applications, including materials science and chemical catalysis. Its unique electronic properties make it a candidate for use in advanced materials, such as organic semiconductors and sensors. Ongoing research is exploring these potential applications, highlighting the versatility of this compound beyond traditional pharmaceutical uses.

From an environmental perspective, understanding the fate and behavior of Rac-5-Bromo Naproxen in ecosystems is crucial for assessing its ecological impact. Recent studies have evaluated its biodegradation pathways and toxicity profiles, providing data that inform regulatory decisions and sustainable practices in chemical manufacturing.

In conclusion, Rac-5-Bromo Naproxen, with its CAS number 27655-95-4, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with promising biological activity and environmental compatibility, positions it as a key player in future innovations in medicine and materials science.